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Compound of Interest

Compound Name: N-acetyl-N-butan-2-ylacetamide

Cat. No.: B094088

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This document outlines the available physicochemical data for the compound N-
acetyl-N-butan-2-ylacetamide. A comprehensive search of scientific literature and chemical
databases was conducted to collate information regarding its structural and chemical
properties. However, this investigation revealed a significant lack of specific experimental data
for the target molecule. This guide presents the findings and discusses the challenges in
providing a detailed technical overview for this particular compound.

Compound Identification

A primary challenge in characterizing N-acetyl-N-butan-2-ylacetamide is the limited
availability of information in public chemical databases and scientific literature. Searches for
this specific chemical name did not yield a dedicated entry with a registered CAS number or
extensive experimental data. The information available often pertains to structurally similar but
distinct molecules.

For clarity, the predicted structural details of N-acetyl-N-butan-2-ylacetamide are:
o |[UPAC Name: N-acetyl-N-(butan-2-yl)acetamide
e Molecular Formula: CsH1sNO2

e Structure:
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It is crucial to distinguish this compound from similar molecules for which data is available,
such as:

» N-butan-2-ylacetamide: This is a secondary amide, lacking the second acetyl group present
in the target compound.[1]

o N-acetyl-N-butylacetamide: This is an isomer of the target compound where the butyl group
is a straight chain (n-butyl) rather than the secondary butyl (butan-2-yl) group.

Physicochemical Data

Due to the absence of specific experimental studies on N-acetyl-N-butan-2-ylacetamide, a
table of experimentally determined physicochemical properties cannot be provided. While
computational predictions are possible, they fall outside the scope of this technical guide, which
focuses on experimentally verified data.

Experimental Protocols

Detailed experimental methodologies for the determination of key physicochemical properties
such as melting point, boiling point, solubility, pKa, and LogP for N-acetyl-N-butan-2-
ylacetamide are not available in the public domain. Standard laboratory procedures for these
measurements would likely be applicable, but have not been specifically documented for this
compound.

Synthesis and Experimental Workflows

Information regarding the synthesis of N-acetyl-N-butan-2-ylacetamide is not readily
available. A potential synthetic route could involve the N-acetylation of N-butan-2-ylacetamide.
A generalized workflow for such a reaction is presented below. It is important to note that this is
a theoretical pathway and has not been experimentally verified for this specific compound.

Caption: A potential synthetic workflow for N-acetyl-N-butan-2-ylacetamide.

Signaling Pathways and Biological Activity

There is no information available in scientific literature regarding the biological activity or any
associated signaling pathways of N-acetyl-N-butan-2-ylacetamide. Therefore, a diagrammatic
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representation of such pathways cannot be created.

Conclusion

This technical guide highlights the significant gap in the available scientific literature and
chemical databases concerning the physicochemical properties of N-acetyl-N-butan-2-
ylacetamide. While the chemical structure can be inferred from its name, a lack of
experimental data prevents a detailed characterization. Further research, including the
synthesis and experimental determination of its physicochemical properties, is required to
provide a comprehensive understanding of this compound for researchers, scientists, and drug
development professionals. It is recommended that any future work on this molecule includes
thorough documentation and publication of its fundamental chemical and physical
characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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